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Compound of Interest

Compound Name: Methyl 3-methoxybenzoate

Cat. No.: B1346780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial landscape for high-purity

Methyl 3-methoxybenzoate (CAS No. 5368-81-0), a key intermediate in the synthesis of

pharmaceuticals and other complex organic molecules.[1] This guide details supplier

specifications, common analytical and synthetic protocols, and a workflow for supplier

qualification to assist researchers and developers in sourcing high-quality material for their

work.

Commercial Availability and Specifications
High-purity Methyl 3-methoxybenzoate is available from several major chemical suppliers.

Purity is typically determined by Gas Chromatography (GC), with most reputable suppliers

offering grades of 97% or higher. Researchers should always request a lot-specific Certificate

of Analysis (CoA) to obtain precise purity data and impurity profiles.[2][3]

Table 1: Comparison of Supplier Specifications for Methyl 3-methoxybenzoate
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Supplier
Purity / Assay
Specification

Analytical
Method

CAS Number Source

Thermo Scientific

Chemicals
≥97.5% GC 5368-81-0 [4]

Sigma-Aldrich

(Merck)
97% Not Specified 5368-81-0

Simson Pharma

Limited

High Quality

(CoA provided)
CoA 5368-81-0 [2]

Santa Cruz

Biotechnology

Lot-specific data

on CoA
CoA 5368-81-0 [5]

Table 2: Key Physical and Chemical Properties

Property Value Conditions Source

Molecular Formula C₉H₁₀O₃ [5]

Molecular Weight 166.17 g/mol [1]

Appearance
Clear, colorless to

pale-yellow liquid
Ambient [1][4]

Density 1.146 g/mL at 25 °C

Refractive Index 1.5260 - 1.5300 at 20 °C [4]

Experimental Protocols
The following sections outline common experimental methodologies for the synthesis and

quality control of Methyl 3-methoxybenzoate.

Synthesis Protocol: Fischer Esterification
A standard and economical method for producing Methyl 3-methoxybenzoate is the Fischer

esterification of 3-methoxybenzoic acid with methanol, using a strong acid catalyst.
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Materials:

3-methoxybenzoic acid (1.0 eq)

Methanol (MeOH, 10-20 vol)

Concentrated Sulfuric Acid (H₂SO₄, catalytic amount, e.g., 0.05 eq)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Ethyl acetate or Diethyl ether (for extraction)

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 3-methoxybenzoic acid in

an excess of methanol.

Carefully add the catalytic amount of concentrated sulfuric acid to the solution while stirring.

Heat the reaction mixture to reflux and maintain for 4-8 hours. The reaction progress can be

monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.

Dissolve the residue in an organic solvent such as ethyl acetate.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude Methyl 3-methoxybenzoate.
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The crude product can be further purified by vacuum distillation if necessary.

Quality Control & Analytical Protocol
Verifying the purity and identity of the procured material is critical. A Certificate of Analysis

should be the first point of reference. Independent verification can be performed as follows.

Instrumentation:

Gas Chromatograph with Flame Ionization Detector (GC-FID)

Nuclear Magnetic Resonance (NMR) Spectrometer

Fourier-Transform Infrared (FTIR) Spectrometer

Procedure:

Purity Analysis (GC):

Prepare a dilute solution of Methyl 3-methoxybenzoate in a suitable solvent (e.g., ethyl

acetate).

Inject the sample into the GC-FID.

Use a standard non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5).

Run a temperature gradient program (e.g., starting at 100°C, ramping to 250°C) to

separate the main component from any volatile impurities.

Determine the purity by calculating the area percentage of the main peak relative to the

total area of all peaks. Thermo Scientific Chemicals specifies a purity of ≥97.5% by GC.[4]

Identity Confirmation (NMR & FTIR):

¹H-NMR: Acquire a proton NMR spectrum in a deuterated solvent (e.g., CDCl₃). The

spectrum should show characteristic peaks for the two methoxy groups (singlets, ~3.8-3.9

ppm) and the aromatic protons (multiplets, ~7.1-7.6 ppm).
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FTIR: Acquire an infrared spectrum. Look for characteristic absorption bands, including the

C=O stretch of the ester (~1720 cm⁻¹) and C-O stretches (~1200-1300 cm⁻¹).

Visualization of Workflows and Pathways
Supplier Qualification Workflow
The process of selecting and validating a supplier for a critical raw material involves several

key steps to ensure quality and consistency.
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Sourcing & Evaluation

Verification & Approval

1. Identify Potential Suppliers

2. Request Technical Data
(Spec Sheet, CoA)

3. Request & Evaluate Samples

4. In-House QC
(GC, NMR, FTIR)

5. Data Complies with
Requirements?

6. Approve Supplier &
Place Order

Yes

Reject Supplier

No

Click to download full resolution via product page

Caption: Workflow for qualifying a commercial supplier of Methyl 3-methoxybenzoate.
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Synthetic Pathway: Fischer Esterification
The diagram below illustrates the acid-catalyzed reaction between 3-methoxybenzoic acid and

methanol to form the target ester.

3-Methoxybenzoic Acid
(C₈H₈O₃)

H₂SO₄ (cat.)
Heat (Δ)

Methanol
(CH₃OH)

Methyl 3-methoxybenzoate
(C₉H₁₀O₃)

Water
(H₂O)

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of Methyl 3-methoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Commercial Suppliers of High-
Purity Methyl 3-methoxybenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346780#commercial-suppliers-of-high-purity-
methyl-3-methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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